Cas no 1806071-48-6 (5-(Aminomethyl)-2-(difluoromethyl)-3-nitropyridine)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-3-nitropyridine
• CAS No: 1806071-48-6
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4849231
• Update Time: 2025-07-20

5-(Aminomethyl)-2-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H7F2N3O2/c8-7(9)6-5(12(13)14)1-4(2-10)3-11-6/h1,3,7H,2,10H2
• InChI Key： MIKTYSRBGTZIFK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)CN)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.05063280 g/mol
• Monoisotopic Mass: 203.05063280 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.7
• Molecular Weight: 203.15

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-nitropyridine

Recent Advances in the Study of 5-(Aminomethyl)-2-(difluoromethyl)-3-nitropyridine (CAS: 1806071-48-6)

The compound 5-(Aminomethyl)-2-(difluoromethyl)-3-nitropyridine (CAS: 1806071-48-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 5-(Aminomethyl)-2-(difluoromethyl)-3-nitropyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis protocol that improved yield and purity. The researchers utilized a combination of palladium-catalyzed cross-coupling and selective nitration reactions, achieving a scalable process suitable for industrial applications. This advancement is critical for ensuring a reliable supply of the compound for further preclinical and clinical studies.

In terms of pharmacological activity, recent investigations have highlighted the compound's potential as a modulator of specific enzymatic pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-(Aminomethyl)-2-(difluoromethyl)-3-nitropyridine exhibits inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. The study employed in vitro assays and molecular docking simulations to elucidate the binding interactions, suggesting a high affinity for the ATP-binding sites of target kinases. These findings open new avenues for the development of kinase inhibitors with improved selectivity and efficacy.

Furthermore, the compound's pharmacokinetic properties have been a subject of recent exploration. Research published in Drug Metabolism and Disposition (2023) investigated the metabolic stability and bioavailability of 5-(Aminomethyl)-2-(difluoromethyl)-3-nitropyridine in rodent models. The results indicated favorable absorption and distribution profiles, with minimal hepatic clearance. These properties are essential for its potential use as an oral therapeutic agent, though further studies are needed to assess long-term safety and toxicity.

Another notable development is the application of 5-(Aminomethyl)-2-(difluoromethyl)-3-nitropyridine in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored its conjugation with nanoparticles for site-specific action. The researchers demonstrated enhanced tumor accumulation and reduced off-target effects in murine models, suggesting its utility in precision medicine. This approach could significantly improve the therapeutic index of existing anticancer drugs.

In conclusion, recent research on 5-(Aminomethyl)-2-(difluoromethyl)-3-nitropyridine (CAS: 1806071-48-6) underscores its multifaceted potential in drug discovery and development. From optimized synthetic methods to promising pharmacological activities and innovative delivery systems, this compound represents a valuable candidate for further investigation. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ultimately contributing to the advancement of chemical biology and pharmaceutical sciences.